(S)-4-aminovaleric acid hydrochloride

• IUPAC Name: (4S)-4-aminopentanoic acid;hydrochloride
• InChI: InChI=1S/C5H11NO2.ClH/c1-4(6)2-3-5(7)8;/h4H,2-3,6H2,1H3,(H,7,8);1H/t4-;/m0./s1
• InChI Key: HRBUADXBDUKOMF-WCCKRBBISA-N
• Canonical SMILES: CC(CCC(=O)O)N.Cl
• Isomeric SMILES: C[C@@H](CCC(=O)O)N.Cl
• Molecular Formula: C5H12ClNO2
• Molecular Weight: 153.61 g/mol

Description

4-Aminovaleric acid, also known as gamma-aminobutyric acid (GABA), is an amino acid that is used by the body as a neurotransmitter in the central nervous system. It inhibits nerve transmission in the brain, calming nervous activity. Hydrochloride is an acid salt resulting from the reaction of hydrochloric acid with an organic base.

Chemical Reactions Analysis

The chemical reactions involving “(S)-4-aminovaleric acid hydrochloride” would depend on the specific conditions and reactants involved. Amines, such as 4-aminovaleric acid, can react with acids like hydrochloric acid to form salts.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be determined by its molecular structure. Hydrochloric acid, for example, is a colorless, corrosive liquid.

Scientific Research Applications

(S)-4-aminovaleric acid hydrochloride has been found to have several potential applications in scientific research. It has been used as a building block in the synthesis of various peptides and proteins, and it has been investigated for its potential as a chiral resolving agent. Additionally, this compound has been studied for its potential use as a neurotransmitter, as well as its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of (S)-4-aminovaleric acid hydrochloride is not fully understood. However, it is believed to interact with various receptors in the brain, including GABA and NMDA receptors. It may also affect the levels of other neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects:
This compound has been found to exhibit several interesting biochemical and physiological effects. It has been shown to have neuroprotective properties, and it may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using (S)-4-aminovaleric acid hydrochloride in lab experiments is its relatively low cost and availability. Additionally, this compound has a specific stereochemistry, which makes it useful in studies involving chiral molecules. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving (S)-4-aminovaleric acid hydrochloride. One area of interest is its potential use in the development of new drugs for the treatment of neurodegenerative diseases. Additionally, this compound may be useful in the development of new chiral resolving agents, as well as in the study of the central nervous system and neurotransmitter systems. Further research is needed to fully understand the potential applications of this compound.

Synthesis Methods

The synthesis of (S)-4-aminovaleric acid hydrochloride involves the reaction of L-glutamic acid with sodium nitrite and hydrochloric acid. This reaction results in the formation of an intermediate compound, which is then reduced with sodium borohydride to yield this compound. The purity of the final product can be improved through recrystallization from water or ethanol.

Safety and Hazards

Hydrochloric acid is corrosive and can cause burns. It’s recommended to wear protective equipment when handling it.